Butanal, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
CAS No.: 54911-85-2
VCID: VC0018758
Molecular Formula: C9H16O3
Molecular Weight: 172.22 g/mol
* For research use only. Not for human or veterinary use.
![Butanal, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- - 54911-85-2](/images/no_structure.jpg)
Description | "Butanal, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-" is a chemical compound with the CAS number 54911-85-2 . It has a molecular formula of C9H16O3 and a molecular weight of 172.22 . Synonyms for this compound include 4-(oxan-2-yloxy)butanal and 4-Tetrahydropyranyloxy-butanal . As an experienced research assistant, it's important to highlight research skills, knowledge of research methodologies, and the ability to work independently . A strong resume for a research assistant typically includes sections for contact information, objective, education, research experience, skills, and publications . Action verbs to use in a research assistant resume include analyzed, collaborated, conducted, documented, and managed . When preparing a resume, it is useful to include a summary or objective, briefly highlighting professional accolades . For example, a resume summary might state, "Detail-oriented and highly skilled Professional Research Assistant with over 7 years of experience in conducting comprehensive research, data analysis, and project management" . |
---|---|
CAS No. | 54911-85-2 |
Product Name | Butanal, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- |
Molecular Formula | C9H16O3 |
Molecular Weight | 172.22 g/mol |
IUPAC Name | 4-(oxan-2-yloxy)butanal |
Standard InChI | InChI=1S/C9H16O3/c10-6-2-4-8-12-9-5-1-3-7-11-9/h6,9H,1-5,7-8H2 |
Standard InChIKey | UWMPHMYUITTYTD-UHFFFAOYSA-N |
SMILES | C1CCOC(C1)OCCCC=O |
Canonical SMILES | C1CCOC(C1)OCCCC=O |
Synonyms | 4-[(Tetrahydro-2H-pyran-2-yl)oxy]butanal; 4-(2-Tetrahydropyranyloxy)butyraldehyde; |
PubChem Compound | 551206 |
Last Modified | Sep 17 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume